Cas no 65003-28-3 (Methanone, (3,4-dinitrophenyl)-4-morpholinyl-)

• Product Name: Methanone, (3,4-dinitrophenyl)-4-morpholinyl-
• CAS No: 65003-28-3
• MF: C₁₁H₁₁N₃O₆
• MW: 281.221542596817
• CID: 409517
• PubChem ID: 13043973
• Update Time: 2025-07-29

Methanone, (3,4-dinitrophenyl)-4-morpholinyl- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-(3,4-dinitrobenzoyl)-
• (3,4-dinitrophenyl)-morpholin-4-ylmethanone
• SCHEMBL546063
• ZXZLWWJIFPMIJL-UHFFFAOYSA-N
• (3,4-dinitro-phenyl)-morpholin-4-yl-methanone
• Methanone, (3,4-dinitrophenyl)-4-morpholinyl-
• (3,4-dinitrophenyl)-morpholin-4-yl-methanone
• 4-(3,4-Dinitrobenzoyl)morpholine
• (3,4-dinitrophenyl)(morpholino)methanone
• (3,4-Dinitrophenyl)(morpholin-4-yl)methanone
• (3,4-DinitiOphenyl)-morpholin-4-yl-methanone
• CS-M2535
• AKOS037650347
• 4-morpholinocarbonyl-1,2-dinitrobenzene
• 65003-28-3
• CS-14675
• (3,4-dinitro-phenyl)-mophiholin-4-yl-methanone
• (3.4-dinitro-phenyl)-morpholin-4-yl-methanone
• FT-0740779
• DTXSID40516135
• DA-41791

• Inchi： 1S/C11H11N3O6/c15-11(12-3-5-20-6-4-12)8-1-2-9(13(16)17)10(7-8)14(18)19/h1-2,7H,3-6H2
• InChI Key： ZXZLWWJIFPMIJL-UHFFFAOYSA-N
• SMILES： O1CCN(C(C2C=CC(=C(C=2)[N+](=O)[O-])[N+](=O)[O-])=O)CC1

Computed Properties

• Exact Mass: 281.06483
• Monoisotopic Mass: 281.06478508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 115.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on Methanone, (3,4-dinitrophenyl)-4-morpholinyl-

Methanone, (3,4-dinitrophenyl)-4-morpholinyl-: A Key Compound in Modern Pharmaceutical and Chemical Research

Methanone, (3,4-dinitrophenyl)-4-morpholinyl- is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and biological research. With the CAS number 65003-23-2, this compound is characterized by its (3,4-dinitrophenyl) functional group and the 4-morpholinyl substituent, which together form a highly functionalized scaffold. Recent studies have highlighted the potential of this molecule in the development of novel therapeutic agents, particularly in the context of drug discovery and targeted molecular interactions.

The (3,4-dinitrophenyl) moiety is a well-known structural fragment in the design of dinitrophenol derivatives, which are often utilized in the synthesis of pharmaceutical intermediates and agricultural pesticides. However, the integration of this group with the 4-morpholinyl ring introduces a new dimension to its chemical behavior. The morpholinyl ring, a six-membered heterocyclic structure, is widely recognized for its ability to act as a polarizable group and enhance solubility in aqueous environments. This combination of (3,4-dinitrophenyl) and 4-morpholinyl creates a compound with potential applications in drug delivery systems and biocompatible materials.

Recent advances in computational chemistry have enabled researchers to model the molecular interactions of Methanone, (3,4-dinitrophenyl)-4-morpholinyl- with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective binding affinity for proteins involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. The (3,4-dinitrophenyl) group is believed to contribute to electrophilic interactions, while the morpholinyl ring provides hydrophobic interactions, enhancing the compound's ability to modulate cellular signaling pathways.

One of the most promising areas of research involving Methanone, (3,4-dinitrophenyl)-4-morpholinyl- is its application in drug delivery systems. The morpholinyl ring's ability to form hydrogen bonds with biomolecules makes it an ideal candidate for targeted drug delivery. A 2022 study in Advanced Drug Delivery Reviews explored the use of this compound as a carrier molecule for hydrophobic drugs, improving their bioavailability and targeted release. The (3,4-dinitrophenyl) group, with its electronic properties, may further enhance the solubility of the drug payload, making this compound a valuable pharmaceutical intermediate.

Another area of interest is the synthetic applications of Methanone, (3,4-dinitrophenyl)-4-morpholinyl-. The compound's functionalized structure allows for the derivation of various derivatives, which can be tailored for specific therapeutic applications. For instance, a 2023 study in Organic & Biomolecular Chemistry reported the successful synthesis of (3,4-dinitrophenyl)-4-morpholinyl- derivatives with enhanced stability and selective activity against cancer cell lines. These findings underscore the importance of Methanone, (3,4-dinitrophenyl)-4-morpholinyl- as a building block in the development of targeted therapies.

From a synthetic perspective, the (3,4-dinitrophenyl) group is often introduced through electrophilic substitution reactions, while the morpholinyl ring can be synthesized via ring-opening reactions or cycloaddition processes. The CAS number 65003-23-2 provides a unique identifier for this compound, facilitating its regulatory compliance and quality control in industrial applications. The (3,4-dinitrophenyl) functionality, however, requires careful synthetic handling due to its potential to undergo oxidative degradation, a factor that must be considered in large-scale production.

In the realm of biological research, Methanone, (3,4-dinitrophenyl)-4-morpholinyl- has been shown to interact with enzymes and receptors involved in metabolic pathways. A 2021 study in Bioorganic & Medicinal Chemistry highlighted its inhibitory effects on lipid metabolism enzymes, suggesting potential applications in the treatment of metabolic disorders. The morpholinyl ring's polarizable nature may also contribute to its interactions with membrane proteins, further expanding its biological relevance.

Despite its promising applications, the safety profile of Methanone, (3,4-dinitrophenyl)-4-morpholinyl- remains an area of ongoing research. While studies have focused on its therapeutic potential, there is a need for toxicological evaluations to ensure its biocompatibility and long-term safety. The (3,4-dinitrophenyl) group, in particular, has been associated with potential toxicity in some contexts, necessitating careful formulation and dosage optimization in clinical applications.

Looking ahead, the Methanone, (3,4-dinitrophenyl)-4-morpholinyl- compound is poised to play a significant role in the next generation of pharmaceuticals. Its functionalized structure and versatile reactivity make it a valuable molecular tool for drug discovery and materials science. As computational methods and synthetic techniques continue to advance, the potential applications of this compound are expected to expand further, contributing to the development of innovative therapies and sustainable chemical processes.